Cas no 1004517-05-8 (2-Chloro-5-nitrobenzimidamide hydrochloride)

• Product Name: 2-Chloro-5-nitrobenzimidamide hydrochloride
• CAS No: 1004517-05-8
• MF: C₇H₇Cl₂N₃O₂
• MW: 236.055379152298
• CID: 4669112
• Update Time: 2023-08-14

2-Chloro-5-nitrobenzimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-nitrobenzamidine Hydrochloride
• 2-Chloro-5-nitrobenzimidamide hydrochloride
• 2-chloro-5-nitro-benzamidine hydrochloride

• Inchi： 1S/C7H6ClN3O2.ClH/c8-6-2-1-4(11(12)13)3-5(6)7(9)10;/h1-3H,(H3,9,10);1H
• InChI Key： LCWTULRQZYFFFS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(=N)N)[N+](=O)[O-].Cl

Computed Properties

• Exact Mass: 234.991532g/mol
• Monoisotopic Mass: 234.991532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 236.05g/mol
• Topological Polar Surface Area: 95.7